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The phasing out of chlorofluorocarbons (CFCs), such as Freon-11 (R-11), due to their

detrimental impact on the ozone layer has spurred the development of a new generation of

refrigerants.[1][2] This guide provides a comparative study of Freon-11 and its modern

replacements, focusing on their environmental impact, thermodynamic properties, and

performance in vapor compression refrigeration systems. The information presented is

intended to assist researchers and professionals in understanding the key characteristics of

these refrigerants and the experimental methodologies used to evaluate them.

Environmental Impact and Key Properties: A Tabular
Comparison
The primary drivers for replacing Freon-11 are its high Ozone Depletion Potential (ODP) and

Global Warming Potential (GWP).[3][4] Modern replacements are designed to have zero or

near-zero ODP and significantly lower GWP.[4] The following tables summarize the key

environmental and thermophysical properties of Freon-11 and a selection of its replacements,

including hydrochlorofluorocarbons (HCFCs), hydrofluorocarbons (HFCs), and

hydrofluoroolefins (HFOs).

Table 1: Environmental and Safety Data for Selected Refrigerants
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Refrigerant
Chemical
Formula

ODP¹ GWP (100-yr)²
ASHRAE
Safety Class³

Freon-11 (CFC) CCl₃F 1.0 4750 A1

R-123 (HCFC) C₂HCl₂F₃ 0.02 77 B1

R-245fa (HFC) C₃H₃F₅ 0 1030 B1

R-1233zd(E)

(HFO)
C₃HCl₂F₃ ~0 1 A1

R-134a (HFC) C₂H₂F₄ 0 1430 A1

R-1234yf (HFO) C₃H₂F₄ 0 4 A2L

R-1234ze(E)

(HFO)
C₃H₂F₄ 0 7 A2L

¹Ozone Depletion Potential (ODP) is a relative measure of the degradation to the ozone layer,

with R-11 as the baseline at 1.0. ²Global Warming Potential (GWP) is a measure of the heat-

trapping ability of a gas relative to carbon dioxide (CO₂) over a 100-year period. ³ASHRAE

Safety Classification: A = Lower Toxicity, B = Higher Toxicity; 1 = No Flame Propagation, 2L =

Lower Flammability.[3]

Table 2: Thermophysical Properties of Selected Refrigerants
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Propert
y

Freon-
11

R-123 R-245fa
R-
1233zd(
E)

R-134a
R-
1234yf

R-
1234ze(
E)

Molar

Mass (

g/mol )

137.37 152.93 134.05 130.5 102.03 114.04 114.04

Boiling

Point

(°C)

23.7 27.8 15.3 19.0 -26.1 -29.5 -19.0

Critical

Temperat

ure (°C)

198.0 183.7 154.0 165.6 101.1 94.7 109.4

Critical

Pressure

(MPa)

4.41 3.66 3.65 3.57 4.06 3.38 3.63

Performance Comparison: Experimental Data
The performance of a refrigerant in a vapor compression cycle is primarily evaluated by its

Coefficient of Performance (COP) and its refrigeration effect or volumetric refrigeration capacity

(VRC). The COP is a measure of the system's efficiency, defined as the ratio of the desired

cooling effect to the work input required by the compressor.[5][6][7]

Experimental studies have been conducted to compare the performance of Freon-11
replacements. For instance, in a laboratory-scale high-temperature heat pump, the

performance of HFOs and HCFOs as drop-in replacements for HFCs was investigated. At a

specific operating condition (W60/W110, a 50 K temperature lift), the COPs for R-1224yd(Z), R-

1233zd(E), R-1336mzz(Z), and R-245fa were measured to be 3.2, 3.1, 3.0, and 3.1,

respectively.[8] Another study highlighted that the cooling capacity and COP of R-1234yf were

observed to be up to 10.4% and 8.3% lower than R-134a under the same conditions.[9]

Table 3: Comparative Performance Data from Experimental Studies
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Refrigera
nt

System
Type

Evaporati
ng Temp.
(°C)

Condensi
ng Temp.
(°C)

COP
Refrigerat
ion Effect
(kJ/kg)

Source

R-134a

Vapor

Compressi

on

-15 30 4.49 143.1 [10]

R-1234yf

Vapor

Compressi

on

-15 30 4.25 132.8 [10]

R-

1234ze(E)

Vapor

Compressi

on

-15 30 4.42 156.4 [10]

R-245fa
High Temp.

Heat Pump
60 110 3.1 N/A [8]

R-

1233zd(E)

High Temp.

Heat Pump
60 110 3.1 N/A [8]

Note: Performance data is highly dependent on the specific experimental setup and operating

conditions. The values presented are for comparative purposes within the context of the cited

studies.

Experimental Protocols for Refrigerant Performance
Evaluation
The evaluation of refrigerant performance is conducted using a vapor compression refrigeration

system test rig.[11][12] A standardized methodology, often guided by ASHRAE standards,

ensures the accuracy and comparability of results.[13][14][15]

Detailed Methodology for a Vapor Compression Refrigeration System Performance Test:

System Preparation:
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The experimental setup, consisting of a compressor, condenser, expansion valve, and

evaporator, is assembled.[16][17]

Pressure and temperature sensors are installed at the inlet and outlet of each component

to monitor the refrigerant's state throughout the cycle.[11]

The system is thoroughly flushed with an inert gas, such as nitrogen, to remove any

contaminants and non-condensable gases.[11]

A leak test is performed using a soap solution or a dedicated leak detector to ensure the

integrity of the system.[11]

Refrigerant Charging:

The system is evacuated to a deep vacuum to remove any remaining air and moisture.

The specified amount of the refrigerant to be tested is carefully charged into the system.

The charge amount is often determined by the manufacturer's recommendations or based

on achieving optimal system performance.[12]

Experimental Procedure:

The refrigeration system is switched on, and the compressor is started.[16]

The system is allowed to run until it reaches a steady-state condition, which is

characterized by stable pressure and temperature readings at all measurement points.[12]

Once at steady-state, the following parameters are recorded at regular intervals:

Pressure and temperature at the compressor inlet and outlet.

Pressure and temperature at the condenser inlet and outlet.

Pressure and temperature at the expansion valve inlet and outlet.

Pressure and temperature at the evaporator inlet and outlet.

Mass flow rate of the refrigerant.
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Power consumed by the compressor, typically measured with a wattmeter.[11][12]

Data Analysis and Performance Calculation:

The recorded data is used to determine the thermodynamic state of the refrigerant at each

point in the cycle using refrigerant property tables or software.

The Refrigerating Effect (Qe) is calculated as the change in enthalpy of the refrigerant

across the evaporator:

Qe = m_dot * (h_evap_out - h_evap_in) where m_dot is the mass flow rate and h is the

specific enthalpy.

The Compressor Work (Wc) is calculated as the change in enthalpy across the

compressor:

Wc = m_dot * (h_comp_out - h_comp_in)

The Coefficient of Performance (COP) is then calculated as:

COP = Qe / Wc[5][7]

Visualizing the Path to Modern Refrigerants and
Experimental Evaluation
The following diagrams illustrate the logical progression of refrigerant development and a

typical workflow for their experimental evaluation.
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Caption: Evolution of refrigerants post-Montreal Protocol.
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System Preparation Testing Procedure Data Analysis
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Caption: Workflow for experimental evaluation of refrigerants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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